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Compound of Interest

Compound Name: 2-(3-Aminophenoxy)acetamide

CAS No.: 62877-06-9

Cat. No.: B3275720

Get Quote

Executive Summary: Operational Directives
Do not treat this compound as general organic trash. 2-(3-Aminophenoxy)acetamide (CAS:

112522-64-2) combines the hazards of aromatic amines (potential sensitization, aquatic

toxicity) with the regulatory scrutiny of acetamides (suspected carcinogenicity).[1]

Immediate Action: Segregate all solid and liquid waste containing this compound into

Hazardous Waste (Toxic/Irritant) streams.

Disposal Method: High-temperature incineration is the only validated method for complete

destruction of the aromatic amide backbone.

Prohibited: Do not dispose of down the drain. Do not mix with oxidizing agents (e.g., nitric

acid, perchlorates) due to exothermic reaction risks.

Chemical Profile & Hazard Logic
To ensure safe handling, we must understand the molecule's functional architecture. This is not

just "chemical waste"; it is a multi-functional reagent with specific reactivity profiles.
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Functional Group Hazard Characteristic Impact on Disposal

Primary Aromatic Amine

(Aniline derivative)

Toxicity & Oxidation: Prone to

oxidation (darkening over

time).[1] Potential skin

sensitizer and

methemoglobinemia inducer.

Must be double-bagged to

prevent dust inhalation.[1]

Segregate from oxidizers.[2]

Acetamide Moiety

Carcinogenicity: Acetamide

(parent structure) is a Group

2B Carcinogen (IARC).[1][2]

Treat as a "Select

Carcinogen."[1] Zero-tolerance

for drain disposal.

Ether Linkage

Stability: The phenoxy ether

bond is chemically stable,

resisting simple hydrolysis.[1]

Requires high-temperature

incineration for breakdown;

chemical deactivation is

inefficient.[1]

Physical Properties (for Waste Characterization)
Note: Values may vary by synthesis lot. Always consult your specific Certificate of Analysis

(CoA).

Property Value / Characteristic Operational Note

Physical State Solid (Powder/Crystalline)

High dust potential; use

localized exhaust (fume hood).

[1]

Color Off-white to beige/brown
Darkens upon air exposure

(oxidation of amine).[1]

Solubility DMSO, Methanol, dilute acids
Use compatible solvents for

equipment cleaning.[1]

Acidity/Basicity Weak Base (Amine)
Incompatible with strong acids

(exothermic salt formation).[1]

Detailed Disposal Protocols
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A. Solid Waste (Pure Compound & Contaminated Solids)
Objective: Containment of dust and prevention of leaching.

Primary Containment: Place the substance or contaminated weighing boats/gloves into a

clear, 4-mil polyethylene bag.

Labeling: Affix a hazardous waste label immediately.

Constituents: "2-(3-Aminophenoxy)acetamide, Solid"[1]

Hazards: Check "Toxic" and "Irritant."

Secondary Containment: Place the sealed primary bag into the laboratory's dedicated Solid

Toxic Waste drum (usually a wide-mouth HDPE drum).

Sharps: If needles or glass are contaminated, they must go into a Chemically Contaminated

Sharps container, not the biohazard sharps bin.

B. Liquid Waste (Mother Liquors & Rinsates)
Objective: Segregation from incompatible streams to prevent accidental reactions in the central

waste accumulation area.

Solvent Compatibility: Ensure the carrier solvent (e.g., DMSO, Methanol) is compatible with

the waste container (typically HDPE or Glass).

pH Check: If the waste stream was part of a reaction involving strong acids, neutralize to pH

6–9 before adding to the organic waste carboy. Rationale: Acidic waste mixed with this

amine can precipitate salts, clogging waste lines, or generate heat.[1]

Segregation:

ACCEPTABLE: Mixed with Halogenated or Non-Halogenated organic solvents (depending

on the carrier).

PROHIBITED: Do not mix with Oxidizing Acids (Nitric, Chromic) or Peroxides. The amine

group can react violently or form unstable N-oxides.
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C. Equipment Cleaning (The "Triple Rinse" Rule)
To render glassware "RCRA Empty" (non-hazardous trash):

Rinse 1: Wash with a minimal volume of Methanol or DMSO. Collect this rinsate as

Hazardous Liquid Waste.

Rinse 2: Repeat solvent wash. Collect as Hazardous Liquid Waste.

Rinse 3: Wash with soap and water. This final aqueous rinse can generally go down the

drain only if no visible residue remains.

Operational Workflow Diagram
The following logic flow ensures decision-making compliance at the point of generation.
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Waste Generation:
2-(3-Aminophenoxy)acetamide

Physical State?

Liquid / Solution

Mother Liquor/Rinsate

Solid / Contaminated Debris

Powder/Gloves/Paper

Contains Oxidizers?
(Nitric Acid, Peroxides)

Step 1: Quench/Neutralize
(Separate Container)

Yes (High Risk)

Identify Carrier Solvent

No

After Neutralization

Carboy A:
Halogenated Waste

DCM, Chloroform

Carboy B:
Non-Halogenated Waste

Methanol, DMSO, Acetone

Double Bag (4-mil Poly)
Label: 'Toxic Solid'

Solid Waste Drum
(Incineration Stream)

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating 2-(3-Aminophenoxy)acetamide waste streams to

ensure regulatory compliance and safety.

Regulatory & Emergency Framework
RCRA Compliance (USA)
While 2-(3-Aminophenoxy)acetamide is not explicitly listed with a specific "P" or "U" code, it

must be characterized by the generator.[1]

Waste Determination: Due to the acetamide and aniline functionalities, the waste exhibits

Toxicity.

Recommended Coding: If not mixed with listed solvents, label as Non-Regulated Hazardous

Waste (unless your local municipality requires a generic toxic code, e.g., TX-01).[1]

Destruction: The ultimate disposal facility will utilize Fuel Blending or Incineration to destroy

the organic lattice.

Emergency Spill Procedures
Evacuate & Ventilate: If a powder spill creates dust, clear the area.

PPE: Wear nitrile gloves (double layer), lab coat, and N95 respirator (if outside a fume hood).

Containment: Cover spill with wet paper towels (to suppress dust) or use a dedicated chem-

sorb pillow.

Cleanup: Scoop material into a waste bag. Wash the surface with a mild detergent solution.

Do not use bleach (hypochlorite can react with amines to form chloramines).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EPA Hazardous Waste Codes | Environmental Safety, Sustainability and Risk
[essr.umd.edu]

2. Acetamide SDS (Safety Data Sheet) | Flinn Scientific [flinnsci.com]

3. reed.edu [reed.edu]

4. sigmaaldrich.com [sigmaaldrich.com]

To cite this document: BenchChem. [Laboratory Safety & Disposal Guide: 2-(3-
Aminophenoxy)acetamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3275720/docs#laboratory-safety-disposal-guide-2-3-
aminophenoxy-acetamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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